Cas no 1214325-97-9 (Ethyl 3-bromo-5-fluoropicolinate)

• Product Name: Ethyl 3-bromo-5-fluoropicolinate
• CAS No: 1214325-97-9
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5701844
• PubChem ID: 46311469
• Update Time: 2023-10-14

Ethyl 3-bromo-5-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-bromo-5-fluoro-, ethyl ester
• Ethyl 3-bromo-5-fluoropicolinate
• 1214325-97-9
• Ethyl3-bromo-5-fluoropicolinate

• Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)7-6(9)3-5(10)4-11-7/h3-4H,2H2,1H3
• InChI Key： VPOWPZNWBVEILX-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC=C(F)C=C1Br

Computed Properties

• Exact Mass: 246.96442g/mol
• Monoisotopic Mass: 246.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 269.8±35.0 °C(Predicted)
• pka: -3.19±0.10(Predicted)